Cas no 861090-81-5 (5,8-dichloronaphthalene-1-sulfonyl chloride)

• Product Name: 5,8-dichloronaphthalene-1-sulfonyl chloride
• CAS No: 861090-81-5
• MF: C₁₀H₅Cl₃O₂S
• MW: 295.56949877739
• CID: 5233966
• PubChem ID: 71755683
• Update Time: 2026-03-08

5,8-dichloronaphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonyl chloride, 5,8-dichloro-
• 5,8-Dichloronaphthalene-1-sulfonyl chloride
• 5,8-dichloronaphthalene-1-sulfonyl chloride

• Inchi： 1S/C10H5Cl3O2S/c11-7-4-5-8(12)10-6(7)2-1-3-9(10)16(13,14)15/h1-5H
• InChI Key： XQXJZIJKLNJWJF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C2C(C(Cl)=CC=C2Cl)=CC=C1

Additional information on 5,8-dichloronaphthalene-1-sulfonyl chloride

5,8-Dichloronaphthalene-1-Sulfonyl Chloride (CAS No. 861090-81-5): An Overview and Recent Advances

5,8-Dichloronaphthalene-1-sulfonyl chloride (CAS No. 861090-81-5) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has found applications in various synthetic processes and as a reagent in the development of novel pharmaceuticals.

The chemical structure of 5,8-dichloronaphthalene-1-sulfonyl chloride consists of a naphthalene ring substituted with two chlorine atoms at the 5 and 8 positions and a sulfonyl chloride group at the 1 position. This configuration imparts the molecule with high reactivity and selectivity, making it an ideal candidate for a wide range of chemical reactions.

In recent years, significant advancements have been made in understanding the properties and applications of 5,8-dichloronaphthalene-1-sulfonyl chloride. One of the key areas of research has been its use as a building block in the synthesis of complex organic molecules. The sulfonyl chloride group is particularly reactive, allowing for efficient coupling reactions with a variety of nucleophiles. This property has been exploited in the synthesis of sulfonamides, which are important intermediates in the development of antibiotics and other therapeutic agents.

Another important application of 5,8-dichloronaphthalene-1-sulfonyl chloride is in the field of medicinal chemistry. Researchers have utilized this compound to develop novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of 5,8-dichloronaphthalene-1-sulfonyl chloride can exhibit potent anti-inflammatory and anti-cancer activities. These findings have opened new avenues for the design and synthesis of more effective therapeutic agents.

The reactivity and stability of 5,8-dichloronaphthalene-1-sulfonyl chloride have also been investigated in various solvent systems. Solvent choice plays a crucial role in determining the efficiency and selectivity of reactions involving this compound. Recent studies have demonstrated that polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are particularly effective for maximizing yield and minimizing side reactions.

In addition to its synthetic utility, 5,8-dichloronaphthalene-1-sulfonyl chloride has been studied for its potential environmental impact. While it is not classified as a hazardous substance under current regulations, researchers are actively investigating its biodegradability and environmental fate to ensure its safe use in industrial processes. Preliminary results suggest that under certain conditions, this compound can be effectively degraded by microbial action, reducing its potential for long-term environmental persistence.

The future prospects for 5,8-dichloronaphthalene-1-sulfonyl chloride are promising. Ongoing research aims to further optimize its synthetic applications and explore new biological activities. Collaborative efforts between chemists, biologists, and pharmaceutical scientists are expected to lead to the development of innovative compounds with improved therapeutic profiles.

In conclusion, 5,8-dichloronaphthalene-1-sulfonyl chloride (CAS No. 861090-81-5) is a valuable reagent with diverse applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and reactivity make it an essential tool for researchers aiming to develop new materials and therapeutic agents. As research continues to advance, the potential uses of this compound are likely to expand, contributing to significant advancements in various scientific fields.